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Compound of Interest

Compound Name:

trans-4-

Isopropylcyclohexanecarboxylic

acid

Cat. No.: B134217 Get Quote

An In-depth Technical Guide to trans-4-
Isopropylcyclohexanecarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of trans-4-Isopropylcyclohexanecarboxylic acid, a key intermediate in

pharmaceutical synthesis. This document details its characteristics, experimental protocols for

property determination, and its primary applications, with a focus on data relevant to research

and development.

Chemical Identity and Physical Properties
trans-4-Isopropylcyclohexanecarboxylic acid is a white crystalline solid at room

temperature.[1][2][3] It is a derivative of cyclohexane, featuring a carboxylic acid and an

isopropyl group in a trans configuration on the cyclohexane ring.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name trans-4-Isopropylcyclohexanecarboxylic acid

CAS Number 7077-05-6[4][5][6]

Molecular Formula C₁₀H₁₈O₂[2][4][5]

Molecular Weight 170.25 g/mol [2][4][5]

Canonical SMILES CC(C)C1CCC(CC1)C(=O)O

InChI Key YRQKWRUZZCBSIG-KYZUINATSA-N

Table 2: Physical and Chemical Properties

Property Value

Appearance White crystalline powder[1][2][3]

Melting Point 95 °C[3][5]

Boiling Point 263.8 °C at 760 mmHg[3][4][5]

Density 0.996 g/cm³[4][5]

pKa (Predicted) 4.91 ± 0.10[5]

Solubility Slightly soluble in DMSO and Methanol[5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of trans-4-
Isopropylcyclohexanecarboxylic acid.

Infrared (IR) Spectroscopy
The IR spectrum of trans-4-Isopropylcyclohexanecarboxylic acid is consistent with its

carboxylic acid functionality. Key characteristic peaks include a broad O-H stretching band in

the region of 3300-2500 cm⁻¹, a strong C=O stretching band around 1700 cm⁻¹, and C-H

stretching bands from the cyclohexane and isopropyl groups below 3000 cm⁻¹.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
While high-resolution experimental spectra are not readily available in the public domain,

predicted NMR data can provide insight into the chemical environment of the protons and

carbons in the molecule.

¹H NMR: The proton NMR spectrum is expected to show signals for the carboxylic acid

proton (a broad singlet), the methine proton of the isopropyl group, the methyl protons of the

isopropyl group (a doublet), and the protons of the cyclohexane ring.

¹³C NMR: The carbon NMR spectrum should display distinct signals for the carbonyl carbon,

the carbons of the isopropyl group, and the carbons of the cyclohexane ring.[1]

Mass Spectrometry
Mass spectrometry data would confirm the molecular weight of the compound. The

fragmentation pattern would likely show losses of the carboxylic acid group and the isopropyl

group.

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties and

for the synthesis of trans-4-Isopropylcyclohexanecarboxylic acid.

Melting Point Determination
Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Procedure:

A small amount of the crystalline trans-4-Isopropylcyclohexanecarboxylic acid is finely

powdered.
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The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) near the

expected melting point.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes a clear liquid are recorded as the melting point range.

Boiling Point Determination
Apparatus:

Thiele tube or similar heating bath

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Procedure:

A small amount of trans-4-Isopropylcyclohexanecarboxylic acid is placed in the small test

tube.

The capillary tube is inverted and placed inside the test tube with the open end submerged in

the liquid.

The test tube assembly is attached to a thermometer and immersed in the heating bath of

the Thiele tube.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

Heating is discontinued when a steady stream of bubbles is observed.
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The temperature at which the liquid begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Synthesis Protocol: Hydrogenation of 4-
Isopropylbenzoic Acid
A common method for the synthesis of 4-isopropylcyclohexanecarboxylic acid (a mixture of cis

and trans isomers) is the catalytic hydrogenation of 4-isopropylbenzoic acid.[7] The trans

isomer can then be separated or the mixture can be isomerized to favor the trans product.

Materials:

4-Isopropylbenzoic acid (cumic acid)

Platinum oxide (PtO₂) catalyst

Glacial acetic acid

Hydrogen gas source

Filtration apparatus

Rotary evaporator

Procedure:

Platinum oxide (500 mg) is suspended in glacial acetic acid (50 ml).[7]

4-Isopropylbenzoic acid (10 g, 61 mmol) is added to the suspension.[7]

The mixture is subjected to hydrogenation at room temperature under a hydrogen pressure

of 5 kg/cm ² with vigorous stirring for 2 hours.[7]

Upon completion of the reaction, the catalyst is removed by filtration.[7]

The filtrate is concentrated under reduced pressure to yield the crude product, which is a

mixture of cis- and trans-4-isopropylcyclohexanecarboxylic acid.[7]
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The product can be further purified by distillation or crystallization. The trans isomer can be

selectively crystallized or the cis isomer can be converted to the more stable trans isomer

through epimerization, for example, by heating with a strong base.

Chemical Reactivity and Applications
Reactivity
The chemical reactivity of trans-4-Isopropylcyclohexanecarboxylic acid is primarily dictated

by the carboxylic acid functional group. It undergoes typical reactions of carboxylic acids,

including:

Esterification: Reacts with alcohols in the presence of an acid catalyst to form esters.[8]

Amide Formation: Reacts with amines to form amides, often requiring activation of the

carboxylic acid (e.g., conversion to an acyl chloride).[9]

Reduction: Can be reduced to the corresponding alcohol (trans-4-

isopropylcyclohexylmethanol) using strong reducing agents like lithium aluminum hydride.

Salt Formation: Reacts with bases to form carboxylate salts.

Applications in Drug Development
The most significant application of trans-4-Isopropylcyclohexanecarboxylic acid is as a key

starting material in the synthesis of Nateglinide.[2][10] Nateglinide is an oral anti-diabetic agent

used for the treatment of type 2 diabetes mellitus. The trans-stereochemistry of the isopropyl

and carboxylic acid groups is crucial for the pharmacological activity of the final drug molecule.

Visualizations
Chemical Structure
Caption: Chemical structure of trans-4-Isopropylcyclohexanecarboxylic acid.

Synthesis Workflow
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Caption: Simplified workflow for the synthesis of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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